Cas no 1806245-53-3 (Ethyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806245-53-3
• MF: C₉H₆F₃IN₂O₅
• MW: 406.054025173187
• CID: 4834364
• Update Time: 2025-06-29

Ethyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H6F3IN2O5/c1-2-19-8(16)4-3-5(20-9(10,11)12)6(13)14-7(4)15(17)18/h3H,2H2,1H3
• InChI Key： RNKXQBGLCKKLCO-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=O)OCC)C([N+](=O)[O-])=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 3.1
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 2-Iodo-6-Nitro-3-(Trifluoromethoxy)Pyridine-5-Carboxylate: A Comprehensive Overview

Ethyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate, with the CAS number 1806245-53-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agricultural science, and materials science. This compound is characterized by its unique structural features, which include an iodo group at position 2, a nitro group at position 6, and a trifluoromethoxy substituent at position 3 on the pyridine ring. These functional groups endow the compound with distinctive chemical and biological properties, making it a valuable molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate. Researchers have employed a variety of methodologies, including multi-component reactions and transition-metal-catalyzed coupling reactions, to construct this complex molecule. For instance, a study published in *Journal of Organic Chemistry* in 2023 demonstrated a novel approach utilizing palladium-catalyzed cross-coupling reactions to assemble the pyridine core with high precision. This method not only enhances the yield but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry.

The presence of an iodo group in Ethyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate renders it highly reactive under various coupling conditions. This reactivity has been exploited in the development of advanced materials, such as metalloporphyrins and coordination polymers. A notable application involves its use as a precursor for synthesizing metal complexes with tailored electronic properties. For example, a research team from Stanford University reported in *Nature Materials* that incorporating this compound into cobalt-based complexes significantly enhances their catalytic activity in hydrogen evolution reactions.

In the realm of medicinal chemistry, Ethyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate has shown promise as a lead compound for drug discovery. Its ability to modulate key biological targets, such as kinase enzymes and G-protein coupled receptors (GPCRs), has been extensively studied. A recent study published in *Journal of Medicinal Chemistry* highlighted its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are implicated in various cancer types. The trifluoromethoxy group plays a crucial role in optimizing pharmacokinetic properties, such as solubility and bioavailability.

The nitro group at position 6 further enhances the compound's versatility by introducing electron-withdrawing effects that can influence its reactivity and selectivity in biological systems. This feature has been leveraged in designing agrochemicals with improved efficacy against pests and diseases. For instance, researchers at Syngenta have explored its potential as a precursor for developing novel herbicides with reduced environmental impact. The trifluoromethoxy substituent contributes to both stability and selectivity, making it an attractive candidate for agricultural applications.

From an environmental standpoint, Ethyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate exhibits favorable biodegradation characteristics under controlled conditions. Studies conducted by environmental scientists at the University of California have demonstrated that this compound undergoes rapid microbial degradation when exposed to soil microorganisms. This attribute is particularly important for ensuring its safe use in agricultural settings and minimizing ecological risks.

In conclusion, Ethyl 2-iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylate stands out as a versatile and multifaceted compound with applications spanning multiple disciplines. Its unique combination of functional groups provides a platform for innovative research and development across industries. As scientific advancements continue to unfold, this compound is poised to play an increasingly significant role in shaping future technologies and therapeutic interventions.